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Compound of Interest

Compound Name: 2-Acetylcyclohexanone

Cat. No.: B032800 Get Quote

Essential Safety and Handling Guide for 2-
Acetylcyclohexanone
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 2-Acetylcyclohexanone, tailored for laboratory and research professionals.

Following these procedures is essential for ensuring personal safety and maintaining a secure

research environment.

Key Safety and Physical Properties
For quick reference, the following table summarizes the essential quantitative safety and

physical data for 2-Acetylcyclohexanone.
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Property Value

CAS Number 874-23-7[1]

Molecular Formula C₈H₁₂O₂[2][3]

Molecular Weight 140.18 g/mol [2]

Appearance
Colorless to light yellow or brown clear liquid[4]

[5]

Flash Point 79 °C (174.2 °F) - closed cup

Boiling Point 111 - 112 °C @ 18-24 hPa[4]

Density 1.078 g/mL at 25 °C

Melting Point -11 °C[4]

Storage Class 10 - Combustible liquids

Operational Plan: Safe Handling and Emergency
Procedures
Adherence to a strict operational plan is critical when working with 2-Acetylcyclohexanone.

This section outlines the procedural, step-by-step guidance for its use in a laboratory setting.

Personal Protective Equipment (PPE)
Before handling 2-Acetylcyclohexanone, all personnel must be equipped with the appropriate

PPE. The required equipment is detailed below.
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to EN166

or OSHA 29 CFR 1910.133

standards.[1][2][4]

Protects against splashes and

vapors.

Skin Protection

Chemical-resistant gloves

(e.g., PVC) and impervious

protective clothing to prevent

skin exposure.[1][2][4][6]

Avoids direct contact with the

skin.

Respiratory Protection

Not required under normal use

with adequate ventilation.[1]

For spill response or in poorly

ventilated areas, use a NIOSH-

approved respirator with Type

A or ABEK filter cartridges.[2]

[4][6]

Protects against inhalation of

vapors or mists, which may

cause respiratory irritation.[2]

Laboratory Handling Protocol
Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[7]

Work in a well-ventilated area, preferably within a chemical fume hood.

Keep the chemical away from heat, sparks, open flames, and hot surfaces.[1][5] No smoking

is permitted in the handling area.[5][6]

Identify and remove incompatible materials, such as strong oxidizing agents and strong

bases, from the immediate work area.[1]

During Use:

Avoid all personal contact, including the inhalation of vapors or mists.[6]
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Use non-sparking tools and take precautionary measures against static discharge.[7]

Keep the container tightly closed when not in use.[1][2]

Emergency First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek medical attention.[1][2]

Skin Contact: Remove all contaminated clothing and shoes immediately. Wash the affected

area with soap and plenty of water. Get medical attention if irritation develops.[1][2]

Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration. Consult a physician.[2][4]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person and seek immediate medical attention.[2][4]

Accidental Release Measures (Spills)
In the event of a spill, follow these steps to mitigate the hazard:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Remove Ignition Sources: Immediately remove all sources of ignition from the spill area.[1]

Containment: Use a non-combustible, inert absorbent material such as sand, silica gel, or

acid binder to soak up the spill.[1]

Collection: Carefully collect the absorbent material and place it into a suitable, closed, and

labeled container for disposal.[1][2]

Decontamination: Clean the spill area thoroughly.

Prevention: Do not allow the product to enter drains.[2][4]
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Disposal Plan
Proper disposal of 2-Acetylcyclohexanone and its contaminated materials is mandatory to

ensure environmental and personnel safety.

Waste Characterization: All waste must be handled in accordance with local, state, and

federal regulations.[6]

Disposal Method: Unused or surplus 2-Acetylcyclohexanone should be offered to a

licensed professional waste disposal service.[2] This combustible material may be burned in

a chemical incinerator equipped with an afterburner and scrubber.[4]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[2][4]

Puncture containers to prevent reuse.[6]

Documentation: Maintain accurate records of all disposed chemical waste as required by

institutional and regulatory policies.

Visualization: Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling 2-
Acetylcyclohexanone, from initial preparation to final disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Emergency Procedures

Review SDS

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated Area
(Fume Hood)

Remove Ignition Sources &
Incompatible Materials

Dispense Chemical
(Avoid Inhalation/Contact)

Perform Experiment

Keep Container Tightly ClosedSpill Occurs Exposure Occurs

Decontaminate Work Area

Segregate Waste
(Chemical & Contaminated PPE)

Store Waste in Labeled,
Closed Containers

Arrange for Professional Disposal

Follow Spill Protocol:
Evacuate, Ventilate, Contain

Administer First Aid
& Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Acetylcyclohexanone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b032800?utm_src=pdf-body-img
https://www.benchchem.com/product/b032800?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. capotchem.cn [capotchem.cn]

3. 2-Acetylcyclohexanone | C8H12O2 | CID 13400 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. chemicalbook.com [chemicalbook.com]

5. 2-Acetylcyclohexanone | 874-23-7 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

6. datasheets.scbt.com [datasheets.scbt.com]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2-
Acetylcyclohexanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032800#personal-protective-equipment-for-handling-
2-acetylcyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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